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5-Methoxy-6-methylpyridin-2-

amine

CAS No.: 52334-83-5

Cat. No.: B1592208

Get Quote

Executive Summary
This application note details a robust, scalable two-step protocol for the synthesis of 5-
Methoxy-6-methylpyridin-2-amine (CAS: N/A for specific isomer, derivative of CAS 1603-41-

4).[1] This scaffold is a critical pharmacophore in kinase inhibitors and GPCR ligands, often

serving as a bioisostere for substituted anilines or pyrimidines.

The method utilizes commercially available 2-amino-6-methylpyridine as the starting material.

[1] The synthetic strategy prioritizes regioselectivity and operational simplicity, avoiding the use

of hazardous liquid bromine or expensive palladium catalysts in favor of a copper-mediated

etherification.

Key Advantages of This Protocol:
Regiocontrol: Optimized bromination conditions favor the 5-position (para to the amino

group) over the 3-position or benzylic methyl group.[1]
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Cost-Efficiency: Uses copper(I) iodide for C–O bond formation instead of Pd/ligand systems.

[1]

Scalability: Workflows are designed for gram-to-multigram scale with standard laboratory

equipment.[1]

Retrosynthetic Analysis & Strategy
The target molecule, 5-Methoxy-6-methylpyridin-2-amine (3), is disconnected via a C–O

bond disconnection to the corresponding bromide, 2-amino-5-bromo-6-methylpyridine (2).[1]

This intermediate is accessed via electrophilic aromatic substitution (EAS) of 2-amino-6-

methylpyridine (1).[1]

Synthetic Pathway[1][2][3][4][5][6]
Step 1: Regioselective Bromination. The amino group at C2 strongly activates the ring.[2]

The C5 position is para to the amino group and ortho to the methyl group. While the C3

position is also activated (ortho to amino), the C5 position is electronically favored for EAS,

provided radical conditions (which would brominate the methyl group) are suppressed.

Step 2: Copper-Catalyzed Methoxylation. A modified Ullmann-type coupling replaces the

bromide with a methoxy group using sodium methoxide and a copper catalyst.[1]

5-Methoxy-6-methylpyridin-2-amine
(Target)

2-Amino-5-bromo-6-methylpyridine
(Intermediate)

C-O Coupling
(CuI, NaOMe)2-Amino-6-methylpyridine

(Starting Material)

Electrophilic Bromination
(NBS, MeCN)

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow from target to commercial starting material.[1]

Detailed Experimental Protocols
Step 1: Synthesis of 2-Amino-5-bromo-6-
methylpyridine[1][7][8]
Objective: Introduce a bromine atom at the 5-position with high regioselectivity.
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Reagents:

2-Amino-6-methylpyridine (1.0 eq)[1]

N-Bromosuccinimide (NBS) (1.05 eq)[1]

Acetonitrile (MeCN) (10 mL/g of substrate)[1]

Note: Use freshly recrystallized NBS to minimize radical side-reactions.[1]

Protocol:

Dissolution: Charge a round-bottom flask with 2-amino-6-methylpyridine and Acetonitrile. Stir

until fully dissolved.

Cooling: Cool the solution to 0–5°C using an ice/water bath. Critical: Low temperature

suppresses radical bromination of the methyl group.

Addition: Dissolve NBS in a minimal amount of acetonitrile and add it dropwise to the

reaction mixture over 30 minutes, maintaining the temperature below 5°C.

Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours.

Monitor by TLC (Ethyl Acetate/Hexane 1:1) or LC-MS.[1] The product should appear as a

less polar spot compared to the starting material.

Quench & Workup:

Concentrate the reaction mixture under reduced pressure to remove most acetonitrile.

Dilute the residue with water and extract with Ethyl Acetate (3x).[1]

Wash the combined organics with saturated NaHCO₃ (to remove succinimide/acid traces)

and brine.[1]

Dry over Na₂SO₄, filter, and concentrate.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (0-

30% EtOAc in Hexanes) if necessary.
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Expected Yield: 75–85% Data Check:

¹H NMR (DMSO-d₆): Look for a singlet aromatic proton at ~7.5 ppm (C4-H) and loss of the

C5-H signal.[1] The methyl singlet should remain intact at ~2.3 ppm.

Step 2: Synthesis of 5-Methoxy-6-methylpyridin-2-
amine[1][8]
Objective: Convert the aryl bromide to an aryl ether.

Reagents:

2-Amino-5-bromo-6-methylpyridine (1.0 eq)[1]

Sodium Methoxide (NaOMe) (25% wt in MeOH, 4.0 eq)[1]

Copper(I) Iodide (CuI) (0.1 eq / 10 mol%)[1]

DMF (Dimethylformamide) (5 mL/g) or pure Methanol (in sealed vessel)

Protocol:

Setup: In a pressure tube or autoclave vessel, dissolve the bromide intermediate in DMF (or

MeOH).

Catalyst Addition: Add CuI and the NaOMe solution.

Expert Tip: If using DMF, strip the methanol from the NaOMe solution first or use solid

NaOMe to allow higher reaction temperatures at ambient pressure, though a sealed

vessel with MeOH is cleaner.

Heating: Seal the vessel and heat to 110–120°C for 12–16 hours.

Mechanism:[1][2] This proceeds via a modified Ullmann ether synthesis.[1] The high

temperature is required to overcome the deactivation of the electron-rich pyridine ring

toward nucleophilic attack.[1]

Workup:
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Cool to room temperature.[1]

Filter the mixture through a pad of Celite to remove copper salts. Wash the pad with

MeOH.

Concentrate the filtrate.

Dilute with water and extract with CH₂Cl₂ (Dichloromethane).[1] Note: The product is

moderately polar; ensure thorough extraction.

Purification: Purify via silica gel chromatography (Gradient: 20% to 60% EtOAc in Hexanes).

Expected Yield: 60–70%[1]

Analytical Data Summary

Compound Molecular Weight
Key ¹H NMR
Features
(Expected)

MS (ESI+)

Start: 2-Amino-6-

methylpyridine
108.14

δ 6.3 (d), 6.5 (d), 7.3

(t), 2.3 (s)
[M+H]⁺ 109.1

Inter: 2-Amino-5-

bromo-6-

methylpyridine

201.04

δ 7.45 (d, 1H, Ar-H),

6.25 (d, 1H, Ar-H),

2.40 (s, 3H)

[M+H]⁺ 201/203

Prod: 5-Methoxy-6-

methylpyridin-2-amine
138.17

δ 7.05 (d, 1H), 6.30

(d, 1H), 3.75 (s, 3H,

OMe), 2.35 (s, 3H)

[M+H]⁺ 139.2

Process Workflow Diagram
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Step 1: Bromination

Step 2: Methoxylation

Dissolve SM in MeCN
Cool to 0°C

Add NBS dropwise
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Aq. Workup
(EtOAc/NaHCO3)
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Add NaOMe + CuI

Intermediate Isolated

Heat to 120°C (Sealed)
12-16 hours

Celite Filter -> Extraction
Column Chromatography

5-Methoxy-6-methylpyridin-2-amine

2-Amino-6-methylpyridine
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Figure 2: Step-by-step experimental workflow for the synthesis.
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Troubleshooting & Expert Tips
Regioselectivity Issues (Step 1):

Symptom:[1][3][4][5] Formation of 2-amino-3-bromo-6-methylpyridine or dibromo species.

[1][6][3]

Solution: Ensure strictly stoichiometric NBS (1.0 eq) is used. Do not exceed 0°C during

addition.[1] If 3-bromo isomer forms, it can often be separated by chromatography as it is

slightly less polar.[1]

Incomplete Conversion (Step 2):

Symptom:[1][3][4][5] Starting bromide remains after 16h.[1]

Solution: The reaction is sensitive to moisture. Use anhydrous DMF/MeOH.[1] Increase

catalyst loading to 20 mol% CuI or add a ligand like N,N'-dimethylethylenediamine

(DMEDA) to accelerate the coupling.[1]

Color Removal:

Pyridine amines often oxidize to colored species upon storage.[1] Store the final product

under nitrogen in the dark. If the product is brown/black, treat the organic solution with

activated charcoal before final evaporation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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